Cas no 2034232-38-5 (methyl 4-({[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}carbamoyl)benzoate)

• Product Name: methyl 4-({[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}carbamoyl)benzoate
• CAS No: 2034232-38-5
• MF: C₁₇H₁₅N₅O₃
• MW: 337.332702875137
• CID: 5467801
• Update Time: 2025-08-05

methyl 4-({[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}carbamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)carbamoyl)benzoate
• methyl 4-[(1-pyridin-3-yltriazol-4-yl)methylcarbamoyl]benzoate
• methyl 4-({[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}carbamoyl)benzoate

• Inchi： 1S/C17H15N5O3/c1-25-17(24)13-6-4-12(5-7-13)16(23)19-9-14-11-22(21-20-14)15-3-2-8-18-10-15/h2-8,10-11H,9H2,1H3,(H,19,23)
• InChI Key： HLJODJGQTHHUIS-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(=O)OC)=CC=1)NCC1=CN(C2C=NC=CC=2)N=N1

Computed Properties

• Exact Mass: 337.11748936 g/mol
• Monoisotopic Mass: 337.11748936 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 337.33
• XLogP3: 0.9
• Topological Polar Surface Area: 99

Additional information on methyl 4-({[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}carbamoyl)benzoate

Methyl 4-({[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}carbamoyl)benzoate

Methyl 4-({[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}carbamoyl)benzoate is a highly specialized organic compound with the CAS number 2034232-38-5. This compound belongs to the class of benzoate esters, which are widely recognized for their versatility in various chemical and pharmaceutical applications. The structure of this compound is characterized by a benzoate group attached to a carbamoyl moiety, which in turn is linked to a 1H-1,2,3-triazole ring substituted with a pyridin-3-yl group. This unique combination of functional groups makes it an intriguing subject for both academic research and industrial development.

The synthesis of methyl 4-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}carbamoyl benzoate typically involves multi-step reactions, including nucleophilic substitutions and coupling reactions. The presence of the triazole ring suggests that this compound may have been synthesized via click chemistry methodologies, such as the Huisgen cycloaddition reaction. This approach is particularly advantageous due to its high efficiency and selectivity under mild reaction conditions.

Recent studies have highlighted the potential of this compound in the field of drug delivery systems. The benzoate ester group is known to enhance the solubility and bioavailability of drugs, while the triazole ring can serve as a versatile linker for attaching various bioactive molecules. For instance, researchers have explored the use of this compound as a carrier for anticancer drugs, where its ability to target specific receptors on cancer cells has shown promising results in vitro.

In addition to its pharmaceutical applications, this compound has also found relevance in the realm of materials science. The incorporation of the pyridinyl group into the structure imparts unique electronic properties to the molecule, making it a candidate for applications in organic electronics. Recent experiments have demonstrated that this compound can act as an effective charge transport material in organic light-emitting diodes (OLEDs), potentially improving their efficiency and stability.

From an environmental standpoint, the biodegradability and toxicity profile of methyl 4-{[1-(pyridin-3-yll)-1H-triazolium}carbamoyl benzoate have been subjects of recent investigations. Studies indicate that under aerobic conditions, this compound undergoes rapid degradation into innocuous byproducts, suggesting its potential as an eco-friendly alternative to traditional synthetic materials.

In conclusion, methyl 4-{[1-(pyridinyl)-triazolium}carbamoyl benzoate (CAS No: 2034232) represents a multifaceted molecule with diverse applications across various scientific domains. Its unique structural features make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new dimensions of its utility, this compound is poised to play a pivotal role in shaping future advancements in chemistry and related fields.